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Abstract
Methyl β-cyanopropionate, a bifunctional organic molecule, serves as a versatile intermediate

in the synthesis of a variety of compounds, notably in the pharmaceutical and chemical

industries. A thorough understanding of its physical properties is paramount for its effective

handling, application in synthetic protocols, and for the safety of laboratory personnel. This

technical guide provides a comprehensive overview of the critical physical and chemical

characteristics of methyl β-cyanopropionate, supported by experimental protocols and safety

directives. The information presented herein is intended to equip researchers, scientists, and

drug development professionals with the essential knowledge required for the proficient

utilization of this compound in their work.

Introduction: The Molecular Profile of Methyl β-
Cyanopropionate
Methyl β-cyanopropionate, also known as methyl 3-cyanopropanoate, is a chemical entity

bearing both a nitrile and an ester functional group.[1][2] This dual functionality imparts a

unique reactivity profile, rendering it a valuable building block in organic synthesis. Its

systematic IUPAC name is methyl 3-cyanopropanoate.[1] The strategic placement of the

cyano and ester groups allows for a range of chemical transformations, making it a precursor in
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the synthesis of various heterocyclic compounds and molecules of pharmaceutical interest,

including anticancer agents and 'dipeptoid' analogs of cholecystokinin.[3]

A foundational understanding of its physical properties is the cornerstone of its application.

These properties dictate the conditions required for its storage, handling, and use in chemical

reactions, as well as the methodologies for its purification and analysis. This guide will

systematically detail these properties, providing both established data and the experimental

context for their determination.
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Caption: Interconnectivity of the core physical and chemical identifiers of Methyl β-

Cyanopropionate.

Core Physical and Chemical Properties
The fundamental physical constants of methyl β-cyanopropionate are summarized in the table

below. These values are critical for a variety of applications, from reaction setup and solvent

selection to purification and analytical characterization.

Property Value Source(s)

Molecular Formula C₅H₇NO₂ [1][2][4]

Molecular Weight 113.11 g/mol [1][4]

Appearance
Clear, colorless to almost

colorless liquid
[3][5]

Boiling Point 211-216 °C [2][3]

Density 1.08 g/cm³ [3]

Refractive Index (n_D^20) 1.422 [3]

Melting Point
Not available (Liquid at room

temperature)

Note on Melting Point: While a precise melting point is not readily available in the literature, its

physical state as a liquid at room temperature indicates a melting point below ambient

temperatures.

Solubility Profile
The solubility of a compound is a critical parameter that influences its reactivity, purification,

and formulation. Methyl β-cyanopropionate exhibits the following solubility characteristics:

Soluble in: Chloroform.[3]

Miscibility: While comprehensive data is limited, its polar nature, arising from the ester and

nitrile groups, suggests miscibility with a range of common organic solvents. Further
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experimental determination is recommended for specific applications.

The presence of both a polar nitrile group and a moderately polar ester group, combined with a

relatively small alkyl chain, suggests that methyl β-cyanopropionate will be soluble in polar

organic solvents. Its solubility in less polar solvents like hexane is expected to be limited. For

drug development purposes, its aqueous solubility would be a key parameter to determine

experimentally.

Safety and Handling: A Directive for Laboratory
Personnel
Methyl β-cyanopropionate is a chemical that requires careful handling due to its potential

hazards. The Globally Harmonized System (GHS) classifications indicate that it is toxic if

swallowed, causes skin irritation, and causes serious eye irritation.[1]

Hazard Statements:

H301: Toxic if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Measures and Personal Protective Equipment (PPE):

Given the associated hazards, the following safety protocols are mandatory when handling

methyl β-cyanopropionate:

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation of vapors.

Eye Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Use chemically resistant gloves (e.g., nitrile or neoprene). A lab coat should

be worn to protect clothing and skin.
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Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

aerosols, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

In case of accidental exposure, immediate and appropriate first aid measures should be taken,

and medical attention should be sought.

Experimental Protocols for the Determination of
Physical Properties
The following section outlines standardized, step-by-step methodologies for the experimental

determination of the key physical properties of methyl β-cyanopropionate. These protocols are

designed to be self-validating, ensuring the accuracy and reliability of the obtained data.

Determination of Boiling Point (Micro-scale Method)
The boiling point is a fundamental physical property that is indicative of a liquid's volatility and

purity.

Start

Prepare Sample

Place a few drops in a small test tube.

Insert an inverted capillary tube.

Assemble Apparatus

Attach the test tube to a thermometer.

Place in a heating bath (e.g., Thiele tube).

Heat Sample

Heat the bath slowly and evenly.

Observe for a continuous stream of bubbles from the capillary.

Cool and Observe

Remove heat and allow to cool.

Record the temperature when the liquid enters the capillary.

End

Click to download full resolution via product page

Caption: Workflow for the micro-scale determination of boiling point.

Methodology:

Sample Preparation: Place a small amount (a few drops) of methyl β-cyanopropionate into a

small-diameter test tube.

Capillary Insertion: Place a sealed-end capillary tube, open end down, into the test tube.
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Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or a wire.

The bottom of the test tube should be level with the thermometer bulb.

Heating: Immerse the assembly in a heating bath (e.g., a Thiele tube filled with mineral oil).

Heat the side arm of the Thiele tube gently with a Bunsen burner or a suitable heating

element.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Continue heating until a steady stream of bubbles is observed.

Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.

Validation: Repeat the measurement at least twice to ensure reproducibility. A sharp,

consistent boiling point is indicative of a pure sample.

Determination of Density
Density is a measure of mass per unit volume and is a useful parameter for substance

identification and for calculations involving mass-volume conversions.

Methodology:

Tare a Pycnometer: Accurately weigh a clean, dry pycnometer (a small glass flask of known

volume) on an analytical balance. Record this mass.

Fill with Sample: Fill the pycnometer with methyl β-cyanopropionate, ensuring there are no

air bubbles. Insert the stopper and allow any excess liquid to be expelled through the

capillary.

Equilibrate and Weigh: Place the filled pycnometer in a constant temperature water bath

(e.g., 20°C) to allow it to reach thermal equilibrium. Carefully dry the outside of the

pycnometer and weigh it.

Clean and Calibrate with Water: Empty and clean the pycnometer. Fill it with deionized water

and repeat the weighing procedure at the same temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculation: The density of methyl β-cyanopropionate is calculated using the following

formula: Density = (mass of sample / mass of water) × density of water at the measurement

temperature.

Determination of Refractive Index
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a highly sensitive physical property that can be used to identify a substance

and assess its purity.

Methodology:

Calibrate the Refractometer: Calibrate the Abbe refractometer using a standard of known

refractive index, such as distilled water.

Apply the Sample: Place a few drops of methyl β-cyanopropionate onto the prism of the

refractometer.

Close and Illuminate: Close the prism and turn on the light source.

Adjust and Read: Adjust the focus and the compensator to bring the dividing line between

the light and dark fields into sharp focus at the crosshairs of the eyepiece.

Record the Reading: Read the refractive index from the scale. Also, record the temperature

at which the measurement was taken.

Temperature Correction: If the measurement was not made at the standard temperature of

20°C, a correction can be applied. The refractive index of most organic liquids decreases

with increasing temperature.

Applications in Research and Development
The unique chemical structure of methyl β-cyanopropionate makes it a valuable intermediate in

several areas of chemical synthesis, particularly in the pharmaceutical industry.

Synthesis of Bioactive Molecules: It serves as a precursor for the synthesis of various

biologically active compounds. For instance, it is utilized in the preparation of certain

anticancer agents.[3]
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Peptidomimetic Design: Methyl β-cyanopropionate is also employed in the design of

'dipeptoid' analogs of cholecystokinin, a peptide hormone involved in physiological

processes in the gastrointestinal system and the central nervous system.[3]

Building Block in Organic Synthesis: The nitrile group can be hydrolyzed to a carboxylic acid

or reduced to an amine, while the ester group can undergo various transformations such as

hydrolysis, amidation, or reduction. This versatility allows for its incorporation into a wide

range of more complex molecular architectures.

Conclusion
This technical guide has provided a detailed and authoritative overview of the physical

properties of methyl β-cyanopropionate. By consolidating key data on its molecular

characteristics, solubility, and safety, and by providing robust experimental protocols for the

determination of its physical constants, this document serves as a vital resource for

professionals in research, development, and drug discovery. A comprehensive understanding

and careful application of this knowledge are essential for the safe and effective utilization of

this important chemical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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